Cas no 2228213-23-6 (2,2-dimethyl-1-2-(trifluoromethyl)phenylcyclopropane-1-carboxylic acid)

2,2-Dimethyl-1-[2-(trifluoromethyl)phenyl]cyclopropane-1-carboxylic acid is a cyclopropane derivative featuring a trifluoromethylphenyl substituent, which imparts unique steric and electronic properties. This compound is of interest in synthetic and medicinal chemistry due to its rigid cyclopropane ring and electron-withdrawing trifluoromethyl group, enhancing stability and reactivity in selective transformations. Its structural motif is valuable for designing bioactive molecules, particularly in agrochemical and pharmaceutical applications, where the trifluoromethyl group can improve lipophilicity and metabolic resistance. The carboxylic acid functionality allows for further derivatization, enabling the synthesis of esters, amides, or other derivatives. This compound serves as a versatile intermediate in the development of advanced chemical entities.

2,2-dimethyl-1-2-(trifluoromethyl)phenylcyclopropane-1-carboxylic acid structure

2228213-23-6 structure

Product Name:2,2-dimethyl-1-2-(trifluoromethyl)phenylcyclopropane-1-carboxylic acid

CAS No:2228213-23-6

MF:C₁₃H₁₃F₃O₂

MW:258.236334562302

CID:5854174

PubChem ID:165671615

Update Time:2025-06-07

2,2-dimethyl-1-2-(trifluoromethyl)phenylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 2,2-dimethyl-1-2-(trifluoromethyl)phenylcyclopropane-1-carboxylic acid
- 2228213-23-6
- EN300-1970926
- 2,2-dimethyl-1-[2-(trifluoromethyl)phenyl]cyclopropane-1-carboxylic acid
- Inchi： 1S/C13H13F3O2/c1-11(2)7-12(11,10(17)18)8-5-3-4-6-9(8)13(14,15)16/h3-6H,7H2,1-2H3,(H,17,18)
- InChI Key： JCKMYFUGNPOBNE-UHFFFAOYSA-N
- SMILES： FC(C1C=CC=CC=1C1(C(=O)O)CC1(C)C)(F)F

Computed Properties

Exact Mass: 258.08676414g/mol
Monoisotopic Mass: 258.08676414g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 18
Rotatable Bond Count: 2
Complexity: 362
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.4
Topological Polar Surface Area: 37.3Å²

2,2-dimethyl-1-2-(trifluoromethyl)phenylcyclopropane-1-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1970926-1g	2,2-dimethyl-1-[2-(trifluoromethyl)phenyl]cyclopropane-1-carboxylic acid	2228213-23-6	1g	$1129.0	2023-09-16
Enamine	EN300-1970926-5g	2,2-dimethyl-1-[2-(trifluoromethyl)phenyl]cyclopropane-1-carboxylic acid	2228213-23-6	5g	$3273.0	2023-09-16
Enamine	EN300-1970926-10g	2,2-dimethyl-1-[2-(trifluoromethyl)phenyl]cyclopropane-1-carboxylic acid	2228213-23-6	10g	$4852.0	2023-09-16
Enamine	EN300-1970926-0.05g	2,2-dimethyl-1-[2-(trifluoromethyl)phenyl]cyclopropane-1-carboxylic acid	2228213-23-6	0.05g	$948.0	2023-09-16
Enamine	EN300-1970926-0.1g	2,2-dimethyl-1-[2-(trifluoromethyl)phenyl]cyclopropane-1-carboxylic acid	2228213-23-6	0.1g	$993.0	2023-09-16
Enamine	EN300-1970926-0.25g	2,2-dimethyl-1-[2-(trifluoromethyl)phenyl]cyclopropane-1-carboxylic acid	2228213-23-6	0.25g	$1038.0	2023-09-16
Enamine	EN300-1970926-0.5g	2,2-dimethyl-1-[2-(trifluoromethyl)phenyl]cyclopropane-1-carboxylic acid	2228213-23-6	0.5g	$1084.0	2023-09-16
Enamine	EN300-1970926-1.0g	2,2-dimethyl-1-[2-(trifluoromethyl)phenyl]cyclopropane-1-carboxylic acid	2228213-23-6	1g	$1172.0	2023-06-01
Enamine	EN300-1970926-2.5g	2,2-dimethyl-1-[2-(trifluoromethyl)phenyl]cyclopropane-1-carboxylic acid	2228213-23-6	2.5g	$2211.0	2023-09-16
Enamine	EN300-1970926-5.0g	2,2-dimethyl-1-[2-(trifluoromethyl)phenyl]cyclopropane-1-carboxylic acid	2228213-23-6	5g	$3396.0	2023-06-01